Cas no 860512-65-8 (3-Cyano-N-(o-tolyl)benzenesulfonamide)

• Product Name: 3-Cyano-N-(o-tolyl)benzenesulfonamide
• CAS No: 860512-65-8
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 1094768
• PubChem ID: 8190376
• Update Time: 2025-05-20

3-Cyano-N-(o-tolyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-N-(o-tolyl)benzenesulfonamide
• 3-cyano-N-(2-methylphenyl)benzenesulfonamide
• AKOS000197515
• 860512-65-8

• Inchi： 1S/C14H12N2O2S/c1-11-5-2-3-8-14(11)16-19(17,18)13-7-4-6-12(9-13)10-15/h2-9,16H,1H3
• InChI Key： ATMVABYXZKIHRQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C#N)C=1)(NC1C=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 272.06194880g/mol
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-Cyano-N-(o-tolyl)benzenesulfonamide

Comprehensive Overview of 3-Cyano-N-(o-tolyl)benzenesulfonamide (CAS No. 860512-65-8): Properties, Applications, and Industry Insights

3-Cyano-N-(o-tolyl)benzenesulfonamide (CAS No. 860512-65-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This sulfonamide derivative features a cyano group at the 3-position of the benzene ring and an o-tolyl substituent on the nitrogen atom, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition pathways.

The compound’s physicochemical properties, including its solubility in organic solvents and thermal stability, make it suitable for diverse laboratory applications. Recent studies highlight its role in developing small-molecule inhibitors, a hot topic in oncology and metabolic disease research. With the rise of AI-driven drug discovery, 860512-65-8 has been flagged in computational screenings for its structural versatility, aligning with trends in high-throughput virtual screening (HTVS).

In agrochemicals, 3-Cyano-N-(o-tolyl)benzenesulfonamide is investigated for its herbicidal and fungicidal properties. As sustainable agriculture gains momentum, this compound’s potential as a low-environmental-impact pesticide precursor resonates with global demands for greener solutions. Its mechanism of action—targeting specific plant enzymes—offers selectivity advantages, reducing non-target organism risks.

From a synthetic chemistry perspective, the compound’s benzenesulfonamide core is a scaffold for modular derivatization. This aligns with the click chemistry trend, where researchers prioritize efficient, modular reactions. Patent analyses reveal growing interest in 860512-65-8 for covalent inhibitor design, a strategy dominating next-generation therapeutics.

Quality control of 3-Cyano-N-(o-tolyl)benzenesulfonamide relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy. Purity thresholds (>98%) are critical for reproducibility in biological assays—a key concern voiced in research forums and QA/QC communities. Suppliers emphasizing batch-to-batch consistency rank higher in procurement searches, reflecting industry priorities.

Environmental and regulatory profiles of 860512-65-8 are under evaluation. While not classified as hazardous, its biodegradation pathways are being studied to address ESG (Environmental, Social, and Governance) compliance in chemical manufacturing. This ties into broader searches for green chemistry alternatives and REACH-compliant intermediates.

Marketwise, the compound’s niche status creates opportunities for custom synthesis providers. Search analytics indicate rising queries for bulk-scale 3-Cyano-N-(o-tolyl)benzenesulfonamide, driven by preclinical R&D scaling. Strategic partnerships between CROs (Contract Research Organizations) and specialty chemical producers are emerging to meet demand.

In conclusion, 3-Cyano-N-(o-tolyl)benzenesulfonamide exemplifies the intersection of medicinal chemistry and material science. Its dual applicability in life sciences and agriculture, coupled with computational chemistry relevance, positions it as a compound to watch. Ongoing research will likely expand its utility, particularly in targeted therapy and precision agriculture innovations.